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Compound of Interest

2-(Trifluoromethyl)-3-
Compound Name:
ethoxydodecafluorohexane

CAS No.: 297730-93-9

Cat. No.: B1225354

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Ethoxyperfluoro(2-
methylhexane), a specialty fluid with significant applications in the pharmaceutical and
chemical industries. This document details its chemical structure, physicochemical properties,
and key applications, with a focus on its utility in research and development and manufacturing
processes. Methodologies for its use as a heat transfer fluid are described, and its safety and
environmental profile are also discussed.

Chemical Structure and Identification

3-Ethoxyperfluoro(2-methylhexane) is a hydrofluoroether. Its structure is characterized by a six-
carbon backbone that is fully fluorinated, with an ethoxy group at the third carbon and a
trifluoromethyl group at the second carbon.

Below is a diagram illustrating the chemical structure of 3-Ethoxyperfluoro(2-methylhexane).
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Caption: 2D representation of the 3-Ethoxyperfluoro(2-methylhexane) molecule.

This compound is also known by several synonyms, including HFE-7500 and Novec 7500.[1][2]
[3] Its unique structure imparts a range of desirable properties, such as high thermal stability,
low surface tension, and chemical inertness.[2]

Table 1: Chemical Identifiers

Identifier Value
CAS Number 297730-93-9[1][4][5]
Molecular Formula C9H5F150][1][4][5]

IUPAC Name _
(trifluoromethyl)hexane

CCOC(F)(C(F)(FIC(F)(F)C(F)(F)F)C(F)(C(F)
(FF)C(F)(F)F[4]

SMILES

INChl=1S/C9H5F150/c1-2-25-
InChl 6(15,3(10,7(16,17)18)8(19,20)21)4(11,12)5(13,1
4)9(22,23)24/h2H2,1H3[2]

InChlKey HHBBIOLEJRWIGU-UHFFFAOY SA-N[2][4]

Physicochemical Properties

The physicochemical properties of 3-Ethoxyperfluoro(2-methylhexane) make it a versatile fluid
for a range of applications. Its wide liquid range, from -100°C to 130°C, allows for its use in
processes requiring both cooling and heating.[1]

Table 2: Physicochemical Data
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Property Value

Molecular Weight 414.11 g/mol [1]
Density 1.61 g/cm3[1]
Boiling Point 130°C[1]

Melting Point -100°C[1]

Flash Point 36.1°CJ[1]

Vapor Pressure 8.466 hPa at 20°C

Applications in Research and Drug Development

While not a pharmacologically active compound, 3-Ethoxyperfluoro(2-methylhexane) serves as
a critical process fluid in the pharmaceutical and chemical industries. Its primary application is
as a heat transfer fluid in a variety of processes, including:

e Reactor Cooling: It is used to cool reactors in both pharmaceutical and chemical processing.
[6][7][8] Its excellent thermal stability and non-flammable nature make it a safer alternative to
other heat transfer fluids.[6][7]

o Lyophilization (Freeze-Drying): In the manufacturing of pharmaceuticals and biologics,
precise temperature control is essential. 3-Ethoxyperfluoro(2-methylhexane) is well-suited for
pilot-scale and production-scale lyophilizers, particularly those that are steam-sterilized, due
to its high boiling point.[9]

» Volatile Organic Compound (VOC) Capture: It can be employed in processes to capture and
recover volatile organic compounds.[10]

o Deposition Solvent: It is also utilized as a solvent in deposition processes.[6][7]

The use of 3-Ethoxyperfluoro(2-methylhexane) is advantageous due to its non-flammability, low
toxicity, and favorable environmental profile, including a low global warming potential (GWP)
and zero ozone depletion potential.[6][7]
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Experimental Protocols: Use as a Heat Transfer
Fluid

While specific operational parameters will vary based on the equipment and process, the
following provides a general methodology for the use of 3-Ethoxyperfluoro(2-methylhexane) as
a heat transfer fluid in a laboratory or pilot-plant setting.

Objective: To provide controlled cooling or heating to a chemical reactor.
Materials:

Jacketed chemical reactor

Recirculating chiller/heater compatible with 3-Ethoxyperfluoro(2-methylhexane)

Insulated tubing

3-Ethoxyperfluoro(2-methylhexane)

Workflow Diagram:

Heat Transfer Workflow

Heat Transfer System

Recirculating Chiller/Heater

Fluid Outlet

Pump From Reactor Jacket

To Reactor Jacke

Jacketed Reactor

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for using a heat transfer fluid with a jacketed reactor.
Procedure:

o System Preparation: Ensure the recirculating chiller/heater and all associated tubing are
clean, dry, and free of any residual materials from previous use. The system should be leak-
tested prior to filling.

 Filling the System: Carefully fill the reservoir of the recirculating chiller/heater with 3-
Ethoxyperfluoro(2-methylhexane). Avoid overfilling.

o Circulation: Start the pump of the recirculator to begin circulating the fluid through the jacket
of the reactor. Check for any leaks and ensure a steady flow.

o Temperature Control: Set the desired temperature on the recirculating chiller/heater. The
system will now either heat or cool the circulating 3-Ethoxyperfluoro(2-methylhexane) to
maintain the set temperature in the reactor.

» Monitoring: Monitor the temperature of both the heat transfer fluid and the contents of the
reactor throughout the process.

« Shutdown and Recovery: Once the process is complete, the heat transfer fluid can be cooled
to a safe temperature and drained from the system for reuse.

Safety and Environmental Profile

3-Ethoxyperfluoro(2-methylhexane) is characterized by low toxicity.[6][7] It is minimally irritating
to the skin and eyes. From an environmental standpoint, it has a low Global Warming Potential
(GWP) and does not contribute to ozone depletion.[6][7] It is also exempt from the U.S. EPA's
definition of a volatile organic compound (VOC).[6][7]

Table 3: Safety and Environmental Data
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Parameter Information

Hazard Class Irritant[1]

o May cause long-lasting harmful effects to
GHS Classification o
aquatic life[10]

Global Warming Potential (GWP) Low[6][7]

Ozone Depletion Potential Zero[6][7]

It is important to note that as of a 2022 announcement, the production of the Novec line of
products, including 3-Ethoxyperfluoro(2-methylhexane), is planned to be phased out by the end
of 2025 due to regulatory trends and stakeholder expectations regarding per- and
polyfluoroalkyl substances (PFAS).[6]

Conclusion

3-Ethoxyperfluoro(2-methylhexane) is a highly useful and versatile fluid for a range of
applications in the pharmaceutical and chemical industries, primarily as a heat transfer
medium. Its unique combination of thermal stability, chemical inertness, and favorable safety
and environmental properties has made it a valuable tool for researchers, scientists, and drug
development professionals. While its future availability may be limited, its properties and
applications serve as a benchmark for the development of next-generation process fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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